![molecular formula C7H13ClN2O2 B2892930 Methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride CAS No. 146422-38-0](/img/structure/B2892930.png)
Methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride
Overview
Description
“Methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride” is a chemical compound that belongs to the class of tetrahydropyridines (THPs) . THPs have sparked notable interest as an auspicious heterocyclic moiety . They exist in distinct structural isomers, including 1,2,3,4-tetrahydropyridine, 1,2,3,6-tetrahydropyridine, and 2,3,4,5-tetrahydropyridine . Their presence has been identified in both natural products and synthetic pharmaceutical agents .
Synthesis Analysis
Many THP-containing compounds have been synthesized by the inspiration of known bioactive natural products and have been found to possess biologically active properties . For this reason, more innovative methods have been developed for the synthesis of substituted-tetrahydropyridine derivatives .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the Inchi Code: 1S/C7H12N2O2.ClH/c1-11-7(10)5-2-3-9-6(8)4-5;/h4-5,9H,2-3,8H2,1H3;1H .Scientific Research Applications
Synthesis and Chemical Properties
Methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride is involved in various synthetic processes. It has been used in the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems, contributing to the development of new polyheterocyclic systems (Bakhite, Al‐Sehemi, & Yamada, 2005). Additionally, it is used in the synthesis of various tetrahydropyridines through reactions like phosphine-catalyzed [4 + 2] annulation (Zhu, Lan, & Kwon, 2003).
Applications in Biochemistry
This compound has been a subject of interest in biochemistry for its potential in modifying amino groups. A study explored the reversible blocking of amino groups using related compounds, providing insights into protein modification processes (Dixon & Perham, 1968).
Photoreactivity Studies
Research on the photochemical dimerization of related compounds, such as 2-aminopyridines, has been conducted. These studies contribute to the understanding of chemical reactions under UV irradiation and have implications in the field of photochemistry (Taylor & Kan, 1963).
Antimicrobial Research
Some derivatives of tetrahydropyridine, similar to this compound, have been synthesized and evaluated for their antimicrobial properties. This demonstrates the potential of these compounds in developing new antimicrobial agents (Shastri & Post, 2019).
Future Directions
The future directions of research on “Methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride” could involve the development of more innovative methods for the synthesis of substituted-tetrahydropyridine derivatives . Additionally, the use of structure-activity relationship (SAR) studies of newly reported THP derivatives will help shed light on the significance of utilizing THP-containing motifs as lead compounds in drug discovery and design .
Mechanism of Action
Target of Action
Similar compounds, such as mptp, have been found to selectively target dopaminergic neurons .
Mode of Action
Research on similar compounds suggests that they can cross the blood-brain barrier and selectively target specific neurons
Biochemical Pathways
Related compounds have been found to impact pathways associated with neuroinflammation and neuroprotection .
Result of Action
Similar compounds have shown promising neuroprotective and anti-inflammatory properties .
Properties
IUPAC Name |
methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O2.ClH/c1-11-7(10)5-2-3-6(8)9-4-5;/h5H,2-4H2,1H3,(H2,8,9);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PESXKMCPNBSHGM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCC(=NC1)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
146422-38-0 | |
Record name | methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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